Cas no 2171683-54-6 (2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-2-methylpropanoic acid)

• Product Name: 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-2-methylpropanoic acid
• CAS No: 2171683-54-6
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5865622
• PubChem ID: 165778373
• Update Time: 2025-10-31

2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-2-methylpropanoic acid
• EN300-1473075
• 2171683-54-6
• 2-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]-2-methylpropanoic acid

• Inchi： 1S/C27H30N2O5/c1-5-7-16-23(24(30)29(6-2)27(3,4)25(31)32)28-26(33)34-17-22-20-14-10-8-12-18(20)19-13-9-11-15-21(19)22/h8-15,22-23H,6,16-17H2,1-4H3,(H,28,33)(H,31,32)
• InChI Key： BOKZVUJRYZUAMU-UHFFFAOYSA-N
• SMILES： O(C(NC(CC#CC)C(N(CC)C(C(=O)O)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 803
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-2-methylpropanoic acid

Introduction to 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-2-methylpropanoic Acid (CAS No. 2171683-54-6)

2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-2-methylpropanoic acid, identified by its CAS number 2171683-54-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the quest for novel therapeutic agents.

The molecular structure of this compound is characterized by its complex arrangement of functional groups, which includes an N-ethyl group, a fluorenylmethoxycarbonyl (Fmoc) moiety, and an hexynamido backbone. These structural features contribute to its unique chemical properties and potential biological functions. The presence of the Fmoc group, in particular, is noteworthy as it is commonly employed in peptide synthesis and proteomics, suggesting that this compound may have applications in these areas.

Recent advancements in chemical biology have highlighted the importance of such multifunctional compounds in drug discovery. The fluorenylmethoxycarbonyl group not only enhances the stability of the molecule during synthetic processes but also facilitates its incorporation into larger biomolecular structures. This makes it an invaluable building block for the development of complex pharmaceutical agents.

One of the most intriguing aspects of 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-2-methylpropanoic acid is its potential role as a precursor in the synthesis of bioactive peptides and proteins. The hexynamido moiety, with its extended amide backbone, provides a scaffold that can be modified to target specific biological pathways. This flexibility has made it a focal point for researchers exploring novel drug candidates.

In the realm of medicinal chemistry, the synthesis and modification of such complex molecules are critical steps in developing new treatments for various diseases. The ability to incorporate functional groups like the N-ethyl and fluorenylmethoxycarbonyl moieties allows for fine-tuning of the compound's properties, enabling researchers to optimize its biological activity and pharmacokinetic profile.

Current research in this area has revealed that derivatives of this compound exhibit interesting pharmacological properties. For instance, studies have shown that modifications to the hexynamido backbone can influence binding affinity to target proteins, thereby modulating cellular signaling pathways. Such findings underscore the importance of structural diversity in drug design and highlight the potential of 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-2-methylpropanoic acid as a lead compound.

The use of computational methods has further accelerated the discovery process for this class of compounds. Molecular modeling techniques have enabled researchers to predict how different structural modifications will affect the compound's biological activity. This approach has been particularly useful in identifying promising candidates for further experimental validation.

Moreover, the integration of machine learning algorithms into drug discovery pipelines has enhanced our ability to analyze complex molecular structures and predict their interactions with biological targets. These advancements have not only streamlined the synthetic process but also improved the efficiency of identifying novel therapeutic agents.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. The fluorenylmethoxycarbonyl group, with its electron-withdrawing properties, can significantly influence the reactivity and stability of molecules. This has led to its widespread use in both synthetic chemistry and drug development. In particular, fluorinated derivatives have been shown to improve metabolic stability and bioavailability, making them attractive candidates for clinical applications.

As our understanding of biological systems continues to evolve, so does our approach to drug design. The development of targeted therapies requires a deep understanding of molecular interactions at the atomic level. Compounds like 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-2-methylpropanoic acid provide a platform for exploring these interactions and developing drugs that are both effective and selective.

In conclusion, 2-N-ethyl-2-{((9H-fluoren)-9-ylmethoxy carbonyl)amino}hexane -4 -ynamido - 2 - methyl propanoic acid (CAS No. 2171683 -54 -6) represents a significant advancement in pharmaceutical research. Its complex structure and versatile functional groups make it a valuable tool for developing novel therapeutic agents. As research in this field progresses, we can expect further insights into its potential applications and mechanisms of action.